Cas no 24165-67-1 (Benzenemethanol,2-methoxy-a-2-propen-1-yl-)

Benzenemethanol, 2-methoxy-α-2-propen-1-yl-, is a specialized aromatic alcohol with a methoxy and propenyl functional group. Its structure lends utility in organic synthesis, particularly as an intermediate for fragrances, pharmaceuticals, and fine chemicals. The compound’s reactive propenyl group enables further functionalization, while the methoxy substituent enhances solubility and stability in various reaction conditions. Its balanced polarity makes it suitable for use in both polar and non-polar solvents. Careful handling is advised due to potential sensitivity to light and air. This compound is valued for its versatility in constructing complex molecular frameworks, particularly in stereoselective synthesis.

Benzenemethanol,2-methoxy-a-2-propen-1-yl- structure

24165-67-1 structure

Product Name:Benzenemethanol,2-methoxy-a-2-propen-1-yl-

CAS No:24165-67-1

MF:C₁₁H₁₄O₂

MW:178.227663516998

MDL:MFCD03427117

CID:289618

PubChem ID:221285

Update Time:2025-10-17

Benzenemethanol,2-methoxy-a-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol,2-methoxy-a-2-propen-1-yl-
- 1-(2-methoxyphenyl)but-3-en-1-ol
- 1-(2-methoxyphenyl)-3-buten-1-ol
- 1-(2-methoxyphenyl)-3-butenyl alcohol
- 1-(2-methoxy-phenyl)but-3-en-1-ol
- 1-o-methoxyphenyl-3-buten-1-ol
- AC1L5A1I
- AC1Q57MW
- ACMC-20apcc
- AGN-PC-007OLR
- CTK4F3055
- NSC5673
- SureCN3234431
- NSC 127528
- SCHEMBL3234431
- J-015377
- AKOS010638302
- 4-(2-Methoxyphenyl)-1-buten-4-ol
- 1-(2-Methoxyphenyl)-3-buten-1-ol, 97%
- 1-(2-METHOXYPHENYL)-3-BUTEN-1-OL 97
- NSC127528
- CS-0267227
- NSC 5673
- EN300-375874
- 24165-67-1
- DTXSID20278007
- 1-(2-methoxyphenyl)-3-butenol
- NSC-127528
- Benzenemethanol, 2-methoxy-.alpha.-2-propenyl-
- NSC-5673
- 1-(2-Methoxyphenyl)-3-buten-1-ol #
- MDL： MFCD03427117
- Inchi： 1S/C11H14O2/c1-3-6-10(12)9-7-4-5-8-11(9)13-2/h3-5,7-8,10,12H,1,6H2,2H3
- InChI Key： VWOGPWOUPIUOFK-UHFFFAOYSA-N
- SMILES： OC(CC=C)C1C=CC=CC=1OC

Computed Properties

Exact Mass: 178.09942
Monoisotopic Mass: 178.09938
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.1
Topological Polar Surface Area: 29.5

Experimental Properties

Color/Form: liquid
Density: 1.032 g/mL at 25 °C(lit.)
Boiling Point: 370 °C(lit.)
Flash Point: >230 °F
Refractive Index: n20/D 1.5400(lit.)
PSA: 29.46
LogP: 2.30470
Solubility: Not determined

Benzenemethanol,2-methoxy-a-2-propen-1-yl- Security Information

WGK Germany：3

Benzenemethanol,2-methoxy-a-2-propen-1-yl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB426841-1 g	4-(2-Methoxyphenyl)-1-buten-4-ol	24165-67-1		1g	€561.60	2023-04-23
abcr	AB426841-5 g	4-(2-Methoxyphenyl)-1-buten-4-ol	24165-67-1		5g	€1307.80	2023-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1337897-50mg	1-(2-Methoxyphenyl)but-3-en-1-ol	24165-67-1	97%	50mg	￥13478	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1337897-100mg	1-(2-Methoxyphenyl)but-3-en-1-ol	24165-67-1	97%	100mg	￥15275	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1337897-250mg	1-(2-Methoxyphenyl)but-3-en-1-ol	24165-67-1	97%	250mg	￥17206	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1337897-500mg	1-(2-Methoxyphenyl)but-3-en-1-ol	24165-67-1	97%	500mg	￥17962	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1337897-1g	1-(2-Methoxyphenyl)but-3-en-1-ol	24165-67-1	97%	1g	￥20055	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1337897-2.5g	1-(2-Methoxyphenyl)but-3-en-1-ol	24165-67-1	97%	2.5g	￥36640	2023-04-14
Enamine	EN300-375874-0.05g	1-(2-methoxyphenyl)but-3-en-1-ol	24165-67-1		0.05g	$624.0	2023-05-24
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